2-chloro-N-{4-[(morpholin-4-ylacetyl)amino]phenyl}acetamide

• CAS No.: 1049872-60-7
• Molecular Formula: C14H18ClN3O3
• Molecular Weight: 311.76 g/mol
• IUPAC Name: N-[4-[(2-chloroacetyl)amino]phenyl]-2-morpholin-4-ylacetamide
• InChI: InChI=1S/C14H18ClN3O3/c15-9-13(19)16-11-1-3-12(4-2-11)17-14(20)10-18-5-7-21-8-6-18/h1-4H,5-10H2,(H,16,19)(H,17,20)
• InChI Key: ABLSOKONMLXVMJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC(=O)NC2=CC=C(C=C2)NC(=O)CCl

Description

2-chloro-N-{4-[(morpholin-4-ylacetyl)amino]phenyl}acetamide is a synthetic organic compound featuring a bifunctional molecular structure that incorporates both a chloroacetamide group and a morpholine ring system. This structure is characteristic of intermediates used in medicinal chemistry and drug discovery research. Compounds containing the morpholine moiety are extensively investigated for their diverse biological activities and their role in modulating the physicochemical properties of larger molecules . The reactive chloroacetamide group allows this compound to serve as a key building block (synthon) in organic synthesis, particularly in the formation of carbon-nitrogen and carbon-sulfur bonds via nucleophilic substitution reactions. It can be used to synthesize more complex molecular architectures, such as heterocyclic compounds and functionalized acetamide derivatives. Researchers value this compound for the development of novel pharmacologically active molecules. Morpholine-acetamide derivatives have been reported in scientific literature as subjects of study for various therapeutic areas, which may include the inhibition of specific enzymes like carbonic anhydrase, and the evaluation of anticancer potential in cell-based assays . As a high-purity reagent, it is essential for hit-to-lead optimization campaigns in academic and industrial research laboratories. Handling should be performed by qualified personnel in a controlled laboratory setting. 2-chloro-N-{4-[(morpholin-4-ylacetyl)amino]phenyl}acetamide is strictly for Research Use Only and is not classified as a drug, cosmetic, or for household use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-N-{4-[2-(morpholin-4-yl)acetamido]phenyl}acetamide typically involves the reaction of 4-(morpholin-4-yl)aniline with chloroacetyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at low temperatures to control the exothermic nature of the reaction. The product is then purified through recrystallization or column chromatography to obtain the desired compound with high purity.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reaction conditions are optimized for large-scale production. The purification process may involve additional steps such as distillation and crystallization to ensure the compound meets industrial standards.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-N-{4-[2-(morpholin-4-yl)acetamido]phenyl}acetamide undergoes various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted with other nucleophiles such as amines or thiols.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding N-oxides or reduction to form amines.

Hydrolysis: The acetamido group can be hydrolyzed under acidic or basic conditions to form corresponding amines and carboxylic acids.

Common Reagents and Conditions

Substitution: Reagents like sodium azide or potassium thiocyanate in polar solvents.

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Hydrolysis: Acidic conditions using hydrochloric acid or basic conditions using sodium hydroxide.

Major Products Formed

Substitution: Formation of substituted amides or thioamides.

Oxidation: Formation of N-oxides.

Reduction: Formation of primary or secondary amines.

Hydrolysis: Formation of amines and carboxylic acids.

Scientific Research Applications

2-Chloro-N-{4-[2-(morpholin-4-yl)acetamido]phenyl}acetamide has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Employed in the study of enzyme inhibition and protein interactions.

Medicine: Investigated for its potential therapeutic effects, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Chloro-N-{4-[2-(morpholin-4-yl)acetamido]phenyl}acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, leading to a decrease in the enzyme’s catalytic efficiency. In biological systems, it may interfere with cellular pathways by modulating protein-protein interactions or signaling cascades.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 2-chloro-N-{4-[(morpholin-4-ylacetyl)amino]phenyl}acetamide and its analogs:

Compound Name	Substituent Group	Molecular Weight	Key Properties/Applications	References
2-Chloro-N-{4-[(morpholin-4-ylacetyl)amino]phenyl}acetamide	Morpholinylacetyl amino	Not explicitly stated	Enhanced solubility due to morpholine; potential enzyme inhibition (inference from structure)
2-Chloro-N-{4-[(pyrimidin-2-yl)sulfamoyl]phenyl}acetamide	Pyrimidine sulfonamide	Not stated	High purity available (>99%); possible antiviral/anticancer applications (docking studies)
2-(4-Chlorophenyl)-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide	Morpholinylsulfonyl	394.87 g/mol	Sulfonyl group increases electron-withdrawing effects; may influence receptor binding
2-Chloro-N-[4-(methylsulfonyl)phenyl]acetamide	Methylsulfonyl	247.70 g/mol	Methylsulfonyl enhances metabolic stability; used in pesticide development (inference)
N-(3-Chloro-4-fluorophenyl)-2-(naphthalen-1-yl)acetamide	Naphthalene and halogenated aryl	307.75 g/mol	Structural similarity to penicillin lateral chain; crystallographic studies reported
2-Chloro-N-(4-(2,3-dihydro-1H-indol-1-yl)phenyl)acetamide	Indole moiety	Not stated	95% purity available; potential CNS activity due to indole scaffold (speculative)

Key Structural and Functional Insights

Morpholine vs. Sulfonamide/Sulfonyl Groups

• The morpholine ring in the target compound improves water solubility compared to sulfonamide/sulfonyl analogs (e.g., ), which may enhance pharmacokinetics .
• Sulfonamide derivatives (e.g., pyrimidine sulfamoyl in ) are associated with higher binding specificity in docking studies, possibly due to stronger hydrogen-bonding interactions .

Morpholine-containing compounds () are often explored as dual AChE/MAO inhibitors, though explicit data for the target compound are lacking .

Synthetic Accessibility The target compound is synthesized via reaction of 4-morpholinoaniline with chloroacetyl chloride in DMF, similar to other 2-chloro-N-arylacetamides (e.g., ). Yields and purity depend on substituent steric/electronic effects .

Applications

• Chloroacetamides with methylsulfonyl groups () are used in pesticides (e.g., imazosulfuron), while morpholine derivatives are more common in pharmaceuticals .

Biological Activity

2-Chloro-N-{4-[(morpholin-4-ylacetyl)amino]phenyl}acetamide is a complex organic compound that has garnered attention in various fields of biological research due to its potential therapeutic applications. This article explores the biological activity of this compound, summarizing key findings from recent studies, including its antimicrobial properties, mechanisms of action, and structure-activity relationships.

Chemical Structure and Properties

The compound is characterized by a chlorophenyl group, a morpholine ring, and an acetamide moiety, which contribute to its unique chemical properties. Its molecular formula is $C_{14}H_{18}ClN_{3}O_{3}$, with a molecular weight of 311.76 g/mol. The structural features are critical for its biological activity, influencing how it interacts with various biological targets.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of 2-chloro-N-{4-[(morpholin-4-ylacetyl)amino]phenyl}acetamide and related compounds. A comparative analysis of various chloroacetamides indicated that those with halogenated substituents on the phenyl ring exhibited significant activity against Gram-positive bacteria such as Staphylococcus aureus and methicillin-resistant Staphylococcus aureus (MRSA). However, the efficacy against Gram-negative bacteria like Escherichia coli was comparatively lower .

Table 1: Antimicrobial Activity of Chloroacetamides

Compound	Activity Against S. aureus	Activity Against MRSA	Activity Against E. coli	Activity Against C. albicans
2-Chloro-N-{4-[(morpholin-4-ylacetyl)amino]phenyl}acetamide	Effective	Effective	Less Effective	Moderately Effective
N-(4-chlorophenyl) chloroacetamide	Highly Effective	Highly Effective	Moderate	Moderate

The mechanism by which 2-chloro-N-{4-[(morpholin-4-ylacetyl)amino]phenyl}acetamide exerts its biological effects involves interaction with specific molecular targets. It is believed to inhibit certain enzymes by forming stable complexes, thereby blocking their catalytic functions. This inhibition can lead to the disruption of essential metabolic pathways in bacteria, contributing to its antimicrobial effects.

Case Study: Inhibition of Enzymatic Activity

In vitro assays have demonstrated that compounds similar to 2-chloro-N-{4-[(morpholin-4-ylacetyl)amino]phenyl}acetamide can inhibit enzymes involved in bacterial metabolism. For instance, studies showed significant inhibition of enzyme activity in bacterial cultures treated with this compound, indicating its potential as a lead compound for antibiotic development .

Structure-Activity Relationship (SAR)

The biological activity of chloroacetamides varies significantly based on the position and nature of substituents on the phenyl ring. The presence of halogens increases lipophilicity, enhancing membrane permeability and allowing for more effective cellular uptake .

Table 2: Structure-Activity Relationship Insights

Substituent Position	Lipophilicity	Antimicrobial Efficacy
Para	High	High
Meta	Moderate	Moderate
Ortho	Low	Low

Q & A

What are the standard synthetic routes for 2-chloro-N-{4-[(morpholin-4-ylacetyl)amino]phenyl}acetamide?

Basic
The synthesis typically involves acylation reactions between amines and acyl chlorides. For example:

• Step 1 : React 4-[(morpholin-4-ylacetyl)amino]phenylamine with chloroacetyl chloride in a solvent like dichloromethane or ethanol.
• Step 2 : Use a base (e.g., triethylamine) to neutralize HCl byproducts and drive the reaction forward .
• Step 3 : Purify the product via recrystallization (e.g., using toluene) or column chromatography .
  Key reagents include morpholine derivatives and chloroacetyl chloride, with yields dependent on stoichiometric control and reaction time .

How is the structural integrity of the compound confirmed after synthesis?

Basic
Structural confirmation employs:

• NMR spectroscopy : To verify proton environments (e.g., amide N-H at δ 7.69 ppm in CDCl₃) and carbon frameworks .
• X-ray crystallography : For precise bond-length measurements and intermolecular interactions (e.g., N–H···O hydrogen bonds) .
• IR spectroscopy : To identify functional groups (e.g., C=O stretch at ~1680 cm⁻¹) .
  Purity is validated via HPLC or melting-point analysis .

What initial biological assays are used to evaluate this compound?

Basic
Primary screens focus on:

• Antimicrobial activity : Disk diffusion assays against Gram-positive/negative bacteria .
• Anticancer potential : MTT assays on cancer cell lines (e.g., IC₅₀ determination) .
• Enzyme inhibition : Kinase or protease assays to identify mechanistic targets .
  Dose-response curves and positive/negative controls are critical for reproducibility .

How can reaction conditions be optimized to improve yield and purity?

Advanced
Optimization strategies include:

• Solvent screening : Polar aprotic solvents (e.g., DMF) enhance reaction rates vs. dichloromethane .
• Temperature control : Lower temperatures (e.g., 273 K) reduce side reactions during acylation .
• Catalyst use : DMAP or DCC improves amide bond formation efficiency .
  Statistical tools like Design of Experiments (DoE) can model variable interactions (e.g., pH, time) .

How to resolve contradictions in reported biological activity data?

Advanced
Address discrepancies by:

• Standardizing assays : Use identical cell lines (e.g., HeLa or MCF-7) and culture conditions .
• Validating purity : Impurities >5% can skew results; employ LC-MS for batch consistency .
• Orthogonal assays : Confirm anticancer activity via both apoptosis (Annexin V) and proliferation (BrdU) assays .
  Meta-analysis of structural analogs (e.g., chlorophenyl derivatives) may clarify structure-activity relationships .

What strategies are used to study the compound’s mechanism of action in cancer?

Advanced
Mechanistic studies involve:

• Target identification : Chemoproteomics (e.g., affinity chromatography) to bind kinases or tubulin .
• Pathway analysis : RNA-seq or phosphoproteomics to map signaling cascades (e.g., PI3K/Akt) .
• Combination therapy : Synergy screens with cisplatin or paclitaxel to assess efficacy in drug-resistant models .
  Molecular dynamics simulations predict binding modes to morpholine-associated targets .

How to design derivatives to enhance solubility and bioavailability?

Advanced
Derivatization approaches include:

• PEGylation : Attach polyethylene glycol to the acetamide group to improve aqueous solubility .
• Prodrug strategies : Introduce esterase-cleavable groups (e.g., acetyl) for controlled release .
• Co-crystallization : Use cyclodextrins or co-solvents to stabilize amorphous phases .
  QSAR models guide substitutions on the morpholine ring to balance lipophilicity and permeability .

What analytical methods quantify the compound in biological matrices?

Advanced
Quantification employs:

• LC-MS/MS : MRM transitions (e.g., m/z 364.8 → fragment ions) for sensitivity in plasma .
• Microscopy : Fluorescent tagging (e.g., BODIPY) to track cellular uptake .
• SPR biosensors : Real-time binding kinetics with immobilized targets (e.g., EGFR) .
  Validation follows FDA guidelines for LOD, LOQ, and matrix effects .

How to assess the compound’s stability under varying storage conditions?

Advanced
Stability studies include:

• Forced degradation : Expose to heat (40°C), light (UV), and humidity (75% RH) for 4 weeks .
• HPLC monitoring : Detect decomposition products (e.g., hydrolyzed acetamide) .
• Solid-state NMR : Assess crystallinity changes impacting shelf life .
  Lyophilization or inert-atmosphere storage mitigates degradation .

What computational tools predict the compound’s ADMET properties?

Advanced
Predictive tools include:

• SwissADME : Estimates logP (2.1), H-bond donors (2), and bioavailability .
• AutoDock Vina : Docking scores for morpholine interactions with CYP450 isoforms .
• TOPKAT : Predicts hepatotoxicity risks based on structural alerts (e.g., chloroacetamide) .
  MD simulations (GROMACS) model blood-brain barrier penetration .